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Compound of Interest

Compound Name: 2,4-Dichlorobenzyl chloride

Cat. No.: B132179

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2,4-Dichlorobenzyl chloride.
Adherence to these procedures is critical for ensuring personal safety and environmental
protection.

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2,4-Dichlorobenzyl chloride to prevent severe skin
burns, eye damage, and respiratory irritation.[1][2][3] The required equipment, compliant with
standards such as NIOSH (US) or EN 166 (EU), is detailed below.[1]
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Protection Type

Required Equipment

Specifications & Remarks

Eye/Face Protection

Tightly fitting safety goggles,

Face shield (8-inch minimum)

Must conform to EN 166 (EU)
or NIOSH (US) standards.[1][4]

Skin Protection

Chemical-resistant gloves
(Elbow-length PVC), Complete

protective suit

Wear fire/flame resistant and
impervious clothing.[4] Gloves
must be inspected before use
and disposed of properly after.
[1] Contaminated leather items

should be destroyed.

Respiratory Protection

Full-face respirator with

appropriate cartridges (ABEK
type)

Use if exposure limits are
exceeded or if irritation occurs.
[1][4] A properly operating
chemical fume hood with an
average face velocity of at
least 100 feet per minute is

essential.[3]

Chemical and Physical Properties

Property Value

CAS Number 94-99-5

EC Number 202-381-0[2]
Molecular Formula C7HsCls
Molecular Weight 195.47 g/mol

Synonyms

a,2,4-Trichlorotoluene

Handling and Storage Procedures

Handling:

o Always handle in a well-ventilated area or within a certified chemical fume hood.[4]
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e Avoid all personal contact, including inhalation of vapors or mist.[1]
e Do not eat, drink, or smoke when using this product.[4]
e Wash hands thoroughly after handling.[1][4]

e When diluting, always add the material to water, never the other way around, to avoid a
violent reaction.

Storage:

Store in a cool, dry, well-ventilated place in the original, tightly sealed container.[1][4]

Keep away from incompatible materials such as oxidizing agents.

Store in a corrosive-resistant container or one with a resistant inner liner.[5]

Store locked up.[4]

Spill and Emergency Response

Immediate and appropriate action is crucial in the event of a spill or exposure.

Spill Response Workflow

Immediate Actions Containment & Cleanup Decontamination

Alert Fire Brigade & Contain Spill with
Inform of Hazard i Inert Material

Absorb with Sand, Collect into Closed
Earth, or Vermiculite Container for Disy

] Decontaminate Spill Area

Click to download full resolution via product page
Caption: Workflow for responding to a 2,4-Dichlorobenzyl chloride spill.

First Aid Measures:
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 In case of skin contact: Immediately flush with plenty of water and soap.[3] Remove all
contaminated clothing, including footwear, and wash before reuse.[4] Seek immediate
medical attention.[3]

 In case of eye contact: Immediately rinse with water for at least 15 minutes, holding the
eyelids apart.[4] Remove contact lenses if present and easy to do.[4] Continue rinsing and
seek immediate medical attention.[1]

« If inhaled: Move the person to fresh air.[4] If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration, but do not use mouth-to-mouth resuscitation if the
chemical was ingested or inhaled.[4] Seek immediate medical advice.[3]

« If swallowed: Do NOT induce vomiting.[1][6] Rinse the mouth with water.[1][4] Never give
anything by mouth to an unconscious person.[1][6] Call a poison center or doctor
immediately.[1]

Disposal Plan

All waste materials must be treated as hazardous waste and disposed of in accordance with
local, state, and federal regulations.

Disposal Workflow
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Waste Collection

Unused Product

Contaminated Materials
(PPE, absorbents)

Vaste Contain

Place in Suitable, Closed,
and Labeled Containers

Transfer to a Licensed
Disposal Company

Consult Institutional EH&S
for Final Procedures

Click to download full resolution via product page

Caption: Step-by-step process for the safe disposal of 2,4-Dichlorobenzyl chloride.

Key Disposal Steps:

¢ Do not pour down the drain.[7]

o Collect surplus and non-recyclable solutions in a suitable, closed container.[1][6]

e Contaminated materials, such as absorbents and PPE, should also be collected in a

separate, clearly labeled hazardous waste container.[7]

» The final disposal must be handled by a licensed disposal company.[1][6]

¢ Always consult with your institution's Environmental Health & Safety (EH&S) office for

specific disposal procedures.[7]
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» Decontaminate any glassware that has come into contact with the chemical by rinsing with
an inert solvent (e.g., THF or Toluene), followed by isopropanol and then water. The rinse
solvent should be collected as flammable organic waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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